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Compound of Interest

Compound Name: 4-Bromo-2-fluoro-6-nitrophenol

Cat. No.: B1268982 Get Quote

An In-depth Technical Guide to 4-Bromo-2-fluoro-6-nitrophenol

This guide provides a comprehensive overview of the molecular structure, properties, and

synthesis of 4-Bromo-2-fluoro-6-nitrophenol, a key intermediate in various chemical

syntheses. The information is intended for researchers, scientists, and professionals in the field

of drug development and chemical manufacturing.

Molecular Structure and Properties
4-Bromo-2-fluoro-6-nitrophenol is an aromatic compound featuring a phenol ring substituted

with a bromine atom at position 4, a fluorine atom at position 2, and a nitro group at position 6.

This specific arrangement of functional groups imparts unique chemical reactivity to the

molecule.

The structural and physical properties are summarized in the table below.
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Property Value Reference

Molecular Formula C₆H₃BrFNO₃ [1][2][3]

Molecular Weight 235.99 g/mol [3]

Monoisotopic Mass 234.92802 Da [2]

CAS Number 320-76-3 [1][3][4]

Appearance
Yellow to yellow-brown or light-

green powder or crystals

Melting Point 63-65 °C [3][4]

Canonical SMILES
C1=C(C=C(C(=C1--INVALID-

LINK--[O-])O)F)Br
[2][3]

InChI Key
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Synthesis of 4-Bromo-2-fluoro-6-nitrophenol
The synthesis of 4-Bromo-2-fluoro-6-nitrophenol can be achieved through the nitration of 4-

Bromo-2-fluorophenol. The following protocol is based on established methodologies.

Experimental Protocol: Nitration of 4-Bromo-2-
fluorophenol
Objective: To synthesize 4-Bromo-2-fluoro-6-nitrophenol by introducing a nitro group onto

the 4-Bromo-2-fluorophenol ring.

Materials:

4-Bromo-2-fluorophenol (Starting Material)

Sulfuric Acid (H₂SO₄)

Nitric Acid (HNO₃)

Chloroform (CHCl₃)
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Water (H₂O)

Round-bottom flask

Dropping funnel

Magnetic stirrer and stir bar

Heating mantle or water bath

Separatory funnel

Rotary evaporator

Procedure:

Preparation of Nitrating Mixture: Prepare a mixed acid nitrating agent by carefully adding

nitric acid to sulfuric acid in a ratio of 1:3 to 1:8, depending on the desired reaction rate and

conditions. This step should be performed in an ice bath to dissipate the heat generated.

Dissolution of Starting Material: Dissolve the starting material, 4-Bromo-2-fluorophenol, in

chloroform in a round-bottom flask equipped with a magnetic stir bar.

Nitration Reaction: At room temperature, add the prepared nitrating mixture dropwise to the

solution of 4-Bromo-2-fluorophenol while stirring continuously.

Reaction Heating: After the dropwise addition is complete, raise the temperature of the

reaction mixture to between 40-80 °C.[5] Allow the reaction to proceed for a specified period

until completion, which can be monitored by techniques such as Thin Layer Chromatography

(TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature. Carefully

transfer the mixture to a separatory funnel.

Washing: Wash the organic phase with water to remove the acid and other water-soluble

impurities. Repeat the washing step as necessary.

Isolation of Product: Separate the organic layer containing the product.
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Solvent Removal: Evaporate the chloroform solvent from the organic phase using a rotary

evaporator to obtain the crude 4-Bromo-2-fluoro-6-nitrophenol.

Purification (Optional): The crude product can be further purified by recrystallization or

column chromatography to achieve higher purity.

Safety Precautions:

This procedure involves the use of strong acids (sulfuric and nitric acid) and a volatile

organic solvent (chloroform).

All steps should be performed in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.[4]

Visualizations
Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of 4-Bromo-2-fluoro-6-
nitrophenol.
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Caption: Workflow for the synthesis of 4-Bromo-2-fluoro-6-nitrophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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